1-(2-Amino-1-methylcyclopentyl)propan-1-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-(2-amino-1-methylcyclopentyl)propan-1-one
• InChI: InChI=1S/C9H17NO/c1-3-8(11)9(2)6-4-5-7(9)10/h7H,3-6,10H2,1-2H3
• InChI Key: RPBRSMDHMMPMLF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1(CCCC1N)C

Description

1-(2-Amino-1-methylcyclopentyl)propan-1-one is a chemical compound with the molecular formula C₉H₁₇NO and a molecular weight of 155.24 g/mol . This compound is primarily used for research purposes and is known for its unique structural properties, which include a cyclopentyl ring substituted with an amino group and a methyl group.

Preparation Methods

The synthesis of 1-(2-Amino-1-methylcyclopentyl)propan-1-one typically involves several steps, including the formation of the cyclopentyl ring and subsequent functionalization. While specific synthetic routes and reaction conditions are proprietary and not widely published, general methods involve:

Cyclopentyl Ring Formation: This can be achieved through cyclization reactions using appropriate precursors.

Amino Group Introduction: Amination reactions are employed to introduce the amino group onto the cyclopentyl ring.

Methyl Group Addition: Methylation reactions are used to add the methyl group to the cyclopentyl ring.

Chemical Reactions Analysis

1-(2-Amino-1-methylcyclopentyl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into its corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the amino group, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or dichloromethane, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2-Amino-1-methylcyclopentyl)propan-1-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reference standard in analytical chemistry.

Biology: Investigated for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, although specific medical applications are still under research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-Amino-1-methylcyclopentyl)propan-1-one involves its interaction with molecular targets such as enzymes and receptors. The compound’s effects are mediated through binding to these targets, leading to modulation of biochemical pathways. Specific pathways and molecular targets are still under investigation, but the compound’s structural features suggest potential interactions with amine-binding proteins and enzymes.

Comparison with Similar Compounds

1-(2-Amino-1-methylcyclopentyl)propan-1-one can be compared with other similar compounds, such as:

1-(2-Amino-1-methylcyclohexyl)propan-1-one: Similar structure but with a cyclohexyl ring instead of a cyclopentyl ring.

1-(2-Amino-1-methylcyclobutyl)propan-1-one: Similar structure but with a cyclobutyl ring.

1-(2-Amino-1-methylcyclopropyl)propan-1-one: Similar structure but with a cyclopropyl ring.

The uniqueness of this compound lies in its specific ring size and substitution pattern, which confer distinct chemical and biological properties.